- Electrochemically Promoted Bifunctionalization of Alkynes for the Synthesis of β-Keto SulfonesAsian Journal of Organic Chemistry, 2021, 10(12), 3406-3410,
Cas no 2739738-64-6 ((9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene)
2739738-64-6 structure
(9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene
2739738-64-6
C32H28O6S2
572.691126823425
5667632
(9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene Properties
Names and Identifiers
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- (9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene
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- UUEYHLGUUYZDKW-MXEGIGMXSA-N
- 1S/C32H28O6S2/c1-21(39(33,34)25-17-13-23(37-3)14-18-25)31-29-11-7-5-9-27(29)28-10-6-8-12-30(28)32(31)22(2)40(35,36)26-19-15-24(38-4)16-20-26/h5-20H,1-4H3/b31-21-,32-22+
- C1=C2C(C3=C(/C(=C(/S(C4=CC=C(OC)C=C4)(=O)=O)\C)/C/2=C(/S(C2=CC=C(OC)C=C2)(=O)=O)\C)C=CC=C3)=CC=C1
Experimental Properties
- 774.3±60.0 °C(Predicted)
- 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
(9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:N2H4-H2O, S:THF, 0°C; 30-60 min, 0°C
1.1R:Et3N, C:CuI, C:PdCl2(PPh3)2, overnight, rt
2.1R:Bu4N+ •F-, R:H2O, S:MeCN, 6 h, rt
1.1R:Et3N, C:CuI, C:PdCl2(PPh3)2, overnight, rt
2.1R:Bu4N+ •F-, R:H2O, S:MeCN, 6 h, rt
Reference
(9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene Raw materials
(9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene Preparation Products
(9Z,10E)-9,10-Dihydro-9,10-bis[1-[(4-methoxyphenyl)sulfonyl]ethylidene]phenanthrene Related Literature
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1. Front cover
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Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
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Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
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Siming Chen,William A. Arnold,Paige J. Novak Environ. Sci.: Water Res. Technol., 2021,7, 16-23
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Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
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Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
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Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
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Chengyan Zhou,Gang Li,Yanchuan Li,Liya Gong,Yifan Huang,Zhiping Shi,Shanshan Du,Ying Li,Maoqing Wang,Jun Yin,Changhao Sun Mol. BioSyst., 2015,11, 418-433
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Karin Schillén,Luciano Galantini,Guanqun Du,Alessandra Del Giudice,Viveka Alfredsson,Anna M. Carnerup,Nicolae V. Pavel,Giancarlo Masci,Bo Nyström Phys. Chem. Chem. Phys., 2019,21, 12518-12529
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